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Compound of Interest

Compound Name: Cyanine7.5 carboxylic

Cat. No.: B12377982 Get Quote

An In-depth Technical Guide to Cyanine7.5 Carboxylic Acid

Introduction
Cyanine7.5 (Cy7.5) carboxylic acid is a near-infrared (NIR) fluorescent dye that has become an

indispensable tool in biomedical research, diagnostics, and drug development. As a member of

the cyanine dye family, it is characterized by a long polymethine chain flanked by two nitrogen-

containing heterocyclic rings. Its carboxylic acid functional group allows for covalent

conjugation to a wide array of biomolecules. The dye's fluorescence in the NIR spectrum

(approximately 750-900 nm) is particularly advantageous for biological applications, as it allows

for deep tissue penetration with minimal interference from background autofluorescence,

making it ideal for in-vivo imaging.[1][2] This guide provides a comprehensive overview of its

chemical structure, properties, and key experimental protocols for its use.

Chemical Structure and Physicochemical Properties
Cyanine7.5 carboxylic acid is an unactivated NIR dye.[3][4] The core structure consists of a

heptamethine chain which is responsible for its long-wavelength absorption and emission

properties. The terminal carboxylic acid group serves as a reactive handle for conjugation,

typically after activation.

Caption: Chemical structure of Cyanine7.5 carboxylic acid.
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The physicochemical and spectral properties of Cyanine7.5 carboxylic acid are summarized

in the table below. Data is aggregated from various suppliers and may show slight variations.

Property Value Citations

CAS Number 1803099-44-6 / 1686147-68-1 [3][4][5][6]

Appearance Green powder/solid [3][6]

Absorption Maximum (λmax) ~788 nm [3][6]

Emission Maximum (λem) ~808 nm [3][6]

Molar Extinction Coeff. (ε) ~223,000 M⁻¹cm⁻¹ [3][6]

Fluorescence Quantum Yield

(Φ)
0.10 [6]

Purity
≥95% (by ¹H NMR and HPLC-

MS)
[3]

Solubility

Soluble in DMSO, DMF,

Dichloromethane; Low

solubility in water

[3][4]

Core Applications in Research and Drug
Development
The unique properties of Cy7.5 carboxylic acid make it a versatile tool for researchers.

In-Vivo Imaging: The NIR emission profile enables deep tissue imaging with high signal-to-

noise ratios, which is critical for preclinical studies in animal models to track diseases,

evaluate drug delivery, and monitor therapeutic response.[1][2]

Biomolecule Labeling: It can be covalently attached to proteins, antibodies, peptides, and

nucleic acids.[5][6] These fluorescently-labeled molecules are used as probes in a variety of

assays.

Cellular Tracing: Labeled antibodies or other targeting ligands can be used to track the

location and migration of specific cell populations in vivo, for instance, in cancer metastasis
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research.[5][7]

Flow Cytometry & Microscopy: Its bright fluorescence provides a distinct signal for cell

sorting and high-resolution imaging of cellular structures and processes.[2]

Drug Distribution and Metabolism: By labeling drug molecules, researchers can visualize

their distribution, accumulation in target tissues, and metabolic pathways using non-invasive

imaging techniques.[7]

Experimental Protocols
Storage and Handling
Proper storage is critical to maintain the dye's integrity.

Long-Term Storage: Upon receipt, store the solid dye at -20°C in the dark and under

desiccated conditions.[3][4][8] It is stable for up to 24 months under these conditions.[4]

Transportation: The dye is typically shipped at room temperature and is stable for up to three

weeks under these conditions.[4]

Handling: Avoid prolonged exposure to light to prevent photobleaching.[3][8]

General Protocol for Antibody Conjugation via Amine
Coupling
Cyanine7.5 carboxylic acid is an unactivated dye, meaning its carboxyl group must first be

activated to react with primary amines (e.g., lysine residues) on proteins or antibodies. A

common method is the formation of an N-hydroxysuccinimide (NHS) ester using EDC (1-Ethyl-

3-(3-dimethylaminopropyl)carbodiimide) and NHS.
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Start: Prepare Reagents

Step 1: Carboxyl Activation

Dissolve Cy7.5-COOH in anhydrous DMSO or DMF.
Add EDC and Sulfo-NHS.

Incubate for 15-30 min at RT.

Cy7.5-COOH

Step 3: Conjugation Reaction

Add activated Cy7.5-NHS ester solution
to the antibody solution.

Incubate for 1-2 hours at RT in the dark.

Activated Cy7.5-NHS Ester

Step 2: Protein Preparation

Dissolve antibody in amine-free buffer
(e.g., PBS, pH 7.4).

Antibody

Step 4: Purification

Remove unconjugated dye via
size-exclusion chromatography

(e.g., Sephadex G-25) or dialysis.

End: Characterize Conjugate

Conceptual Workflow: In-Vivo Tumor Imaging

1. Antibody-Dye
Conjugation

(Anti-Tumor Ab + Cy7.5)

2. Systemic
Administration

(Intravenous Injection)

3. Biodistribution &
Tumor Targeting

(Antibody binds to
tumor antigen)

4. Non-Invasive
NIR Imaging

(Signal accumulates
at tumor site)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b12377982?utm_src=pdf-body-img
https://www.benchchem.com/product/b12377982?utm_src=pdf-custom-synthesis
https://www.aatbio.com/products/cyanine-7-5-monoacid-equivalent-to-cy7-5-acid
https://axispharm.com/product-category/fluorescent-dyes/cyanine-dyes/cyanine7-5/
https://www.antibodies.com/catalog/assistive-reagents/cyanine-7-5-carboxylic-acid-a270177
https://www.lumiprobe.com/p/cy75-carboxylic-acid
https://www.medchemexpress.com/cyanine7-5-carboxylic.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB83345005.htm
https://en.yusiyy.com/d/technicalinformation/2690.html
https://en.yusiyy.com/d/technicalinformation/2690.html
https://www.lumiprobe.com/p/sulfo-cy75-carboxylic-acid
https://www.benchchem.com/product/b12377982#cyanine7-5-carboxylic-acid-chemical-structure
https://www.benchchem.com/product/b12377982#cyanine7-5-carboxylic-acid-chemical-structure
https://www.benchchem.com/product/b12377982#cyanine7-5-carboxylic-acid-chemical-structure
https://www.benchchem.com/product/b12377982#cyanine7-5-carboxylic-acid-chemical-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12377982?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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